Cas no 2172432-71-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid
• CAS No: 2172432-71-0
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6314906
• PubChem ID: 165818541
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]propanoic acid
• EN300-1538275
• 2172432-71-0

• Inchi： 1S/C23H26N2O6/c1-23(14-30-2,21(28)24-12-11-20(26)27)25-22(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： RQJGGNYYFNBERM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(=O)O)=O)(C)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic Acid (CAS No. 2172432-71-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid, identified by its CAS number 2172432-71-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluoren-9-yl moiety and multiple functional groups such as amide and methoxymethyl substituents makes it a versatile candidate for further chemical modifications and biological evaluations.

The structural framework of this compound includes a central propanamidopropanoic acid backbone, which is further modified by the incorporation of a methoxycarbonyl group linked to a fluorene ring. The fluorene moiety, known for its stability and fluorescence properties, often serves as a valuable component in pharmaceuticals due to its ability to enhance the solubility and bioavailability of attached molecules. Additionally, the amine functionality at the nitrogen position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based structures due to their unique photophysical properties. These properties make fluorene derivatives useful in various applications, including imaging agents, fluorescent probes, and photodynamic therapy. The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid exemplifies this trend, as it combines the advantages of fluorene with the pharmacophoric potential of amide linkages.

The methoxycarbonyl group in this molecule plays a crucial role in modulating its reactivity and interactions with biological systems. This group can be hydrolyzed under specific conditions, releasing a carboxylic acid moiety that can participate in further chemical reactions or serve as an anchor for other functional groups. Such versatility is highly valuable in drug design, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of amide linkages in drug molecules due to their ability to enhance binding affinity and stability. The presence of an amide group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid suggests that this compound may exhibit favorable interactions with biological targets such as enzymes and receptors. Furthermore, the methoxymethyl group at the second carbon position introduces an additional layer of complexity, potentially influencing the compound's solubility and metabolic stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the introduction of the fluorene ring, the installation of the methoxycarbonyl group, and the formation of the amide linkage. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one, making it more feasible to explore their biological potential.

In terms of biological activity, preliminary studies on derivatives with similar structural motifs have shown promising results in various therapeutic areas. For instance, fluorene-based amides have been investigated for their anti-inflammatory, anti-cancer, and neuroprotective properties. While specific data on CAS No. 2172432-71-0 is limited at this time, its structural features suggest that it may share some of these beneficial effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in medicinal chemistry libraries or as an intermediate in the synthesis of more complex drug candidates. Additionally, its fluorescence properties could be exploited in diagnostic imaging techniques or as a tool for studying protein-protein interactions.

Future research directions may focus on exploring the pharmacological profile of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopropanoic acid through both in vitro and in vivo studies. Understanding its mechanism of action and identifying potential therapeutic targets will be crucial steps toward realizing its full potential as a pharmaceutical agent. Collaborative efforts between synthetic chemists and biologists will be essential to translate this compound's chemical diversity into meaningful biological outcomes.

The development of novel pharmaceuticals relies heavily on innovative molecular design and synthesis strategies. The compound described here represents an excellent example of how combining functional groups from different classes can lead to promising candidates for further investigation. As research continues to uncover new applications for fluorene-based molecules, compounds like CAS No. 2172432-71-0 are likely to play an increasingly important role in addressing unmet medical needs.